Cas no 2306246-95-5 (2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-)

• Product Name: 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-
• CAS No: 2306246-95-5
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 5107443
• Update Time: 2026-03-03

2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-

• Inchi： 1S/C7H13NO2S/c1-10-7(9)5-4-11-3-2-6(5)8/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key： LCMCYMNSSZMEAD-NTSWFWBYSA-N
• SMILES： C1SCC[C@@H](N)[C@H]1C(OC)=O

Additional information on 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-

Introduction to 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- (CAS No. 2306246-95-5)

2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- (CAS No. 2306246-95-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of thiopyran derivatives and is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.

The molecular structure of 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- consists of a six-membered thiopyran ring with a carboxylic acid group at the 3-position and an amino group at the 4-position. The presence of the methyl ester group further enhances its solubility and stability, making it an attractive candidate for various chemical and biological studies. The (3S,4R) stereochemistry is particularly important as it can influence the compound's interactions with biological targets and its overall pharmacological profile.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-. Researchers have developed novel catalytic methods that not only improve the yield and purity of the compound but also reduce the environmental impact of its production. These synthetic strategies are crucial for ensuring that the compound can be produced in sufficient quantities for preclinical and clinical studies.

In terms of biological activity, 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic properties of 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- have also been investigated. In vitro and in vivo studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target in the body and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)-, several preclinical studies are currently underway. These studies aim to evaluate its efficacy and safety in animal models of various diseases. Early results from these studies have been encouraging, with the compound demonstrating significant therapeutic effects without causing severe side effects.

In addition to its potential as a therapeutic agent, 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- has also been explored as a tool for chemical biology research. Its unique structure and functional groups make it an excellent probe for studying enzyme mechanisms and protein interactions. Researchers have used this compound to gain insights into the structural and functional aspects of various biological processes.

The future prospects for 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- are promising. As more data become available from ongoing preclinical studies and clinical trials, it is likely that this compound will find applications in a wide range of therapeutic areas. Its potential as a lead molecule for drug development is particularly exciting given its favorable pharmacological properties and well-defined stereochemistry.

In conclusion, 2H-Thiopyran-3-carboxylic acid, 4-aminotetrahydro-, methyl ester, (3S,4R)- (CAS No. 2306246-95-5) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.